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Compound of Interest

Compound Name: Benzacine

Cat. No.: B058216 Get Quote

This guide provides a detailed overview of the molecular formula and molecular weight of

Benzocaine, a widely used local anesthetic. It is intended for researchers, scientists, and

professionals in drug development seeking comprehensive technical information.

Molecular Identity and Weight
Benzocaine, chemically known as ethyl 4-aminobenzoate, is an ester of p-aminobenzoic acid

(PABA) and ethanol.[1][2] Its fundamental molecular properties are crucial for its

characterization, synthesis, and application in pharmaceutical formulations.

Table 1: Molecular Formula and Molecular Weight of Benzocaine

Property Value Reference

Molecular Formula C₉H₁₁NO₂ [3][4][5]

Molar Mass 165.19 g/mol [4][5]

Monoisotopic Molecular

Weight
165.078978601 Da

Experimental Protocols for Characterization
The determination and confirmation of Benzocaine's molecular formula and weight involve

several standard analytical techniques. Below are detailed methodologies for key experiments.
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1. Mass Spectrometry for Molecular Weight Determination

Objective: To determine the precise molecular weight of Benzocaine.

Methodology:

Sample Preparation: A dilute solution of Benzocaine is prepared in a suitable volatile

solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer. Electron ionization (EI) is

a common method where the sample is bombarded with electrons, causing ionization and

fragmentation.

Mass Analysis: The ionized molecules and their fragments are accelerated into a mass

analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions

based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which

plots ion intensity versus m/z. The molecular ion peak ([M]⁺) will correspond to the

molecular weight of Benzocaine. High-resolution mass spectrometry can provide the exact

mass, which helps in confirming the elemental composition.

2. Infrared (IR) Spectroscopy for Functional Group Identification

Objective: To identify the functional groups present in the Benzocaine molecule, which helps

in confirming its structure.

Methodology:

Sample Preparation: A small amount of solid Benzocaine can be mixed with potassium

bromide (KBr) and pressed into a thin pellet. Alternatively, a solution can be prepared and

analyzed.

Analysis: The sample is placed in an IR spectrometer, where it is irradiated with infrared

light of various wavelengths.
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Spectral Interpretation: The molecule absorbs IR radiation at specific frequencies

corresponding to the vibrational frequencies of its bonds. The resulting IR spectrum will

show absorption bands characteristic of the functional groups in Benzocaine, such as the

N-H stretches of the primary amine, the C=O stretch of the ester, and the C-O stretch.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Objective: To determine the detailed structure of the Benzocaine molecule by identifying the

chemical environment of its hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

Methodology:

Sample Preparation: A small amount of Benzocaine is dissolved in a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆).

Analysis: The sample is placed in a strong magnetic field within an NMR spectrometer and

irradiated with radio waves.

Spectral Interpretation: The resulting NMR spectrum provides information on the number

of different types of protons and carbons, their chemical shifts, and their coupling patterns.

This data allows for the complete elucidation of the molecular structure, confirming the

arrangement of atoms as predicted by the molecular formula.

Conceptual Workflow for Molecular Characterization
The following diagram illustrates a typical workflow for the determination of the molecular

formula and weight of a chemical compound like Benzocaine.
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Caption: Workflow for Benzocaine Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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